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Compound of Interest

Compound Name:
1,3-Dimethyl-5-(2-

methylphenoxy)benzene

CAS No.: 196604-20-3

Cat. No.: B1590931

Get Quote

Executive Summary
This guide details the large-scale synthesis of 1,3-Dimethyl-5-(2-methylphenoxy)benzene, a

sterically congested diaryl ether used as a specialized intermediate in agrochemical and

pharmaceutical scaffolds.

While Palladium-catalyzed Buchwald-Hartwig coupling offers high yields under mild conditions,

the cost of Pd catalysts and phosphine ligands often prohibits multi-kilogram scale-up for this

class of ether. This protocol utilizes a Modified Ullmann Coupling employing a Copper(I) source

and Picolinic Acid as a ligand. This system is specifically selected for its proven ability to couple

sterically hindered ortho-substituted phenols (o-cresol) with electron-rich aryl halides (3,5-

dimethylbromobenzene) at moderate temperatures (

), offering a superior cost-to-yield ratio for industrial applications.
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The target molecule consists of two aromatic rings linked by an ether oxygen. The

disconnection reveals two possible nucleophile/electrophile pairs:

Route A: 3,5-Dimethylphenol (Nucleophile) + 2-Bromotoluene (Electrophile).

Route B: 2-Methylphenol (o-Cresol, Nucleophile) + 1-Bromo-3,5-dimethylbenzene

(Electrophile).

Decision: Route B is selected.

Mechanistic Rationale: In Ullmann-type couplings, ortho-substituents on the aryl halide

(Electrophile) significantly retard the rate of oxidative addition. Route A utilizes 2-

bromotoluene, which suffers from steric hindrance at the reaction center. Route B utilizes 1-

bromo-3,5-dimethylbenzene, where the methyl groups are in the meta positions, leaving the

ipso-carbon relatively accessible.

Economic Rationale: o-Cresol is a high-volume commodity chemical, making it an ideal

nucleophile to use in slight excess.

Reaction Scheme
The synthesis proceeds via the nucleophilic attack of the potassium salt of o-cresol onto the

copper-complexed aryl bromide.

1-Bromo-3,5-dimethylbenzene
(Electrophile)

CuI (10 mol%)
Picolinic Acid (20 mol%)

o-Cresol
(Nucleophile)

K3PO4 (2.0 equiv) DMSO, 90°C
Argon Atm.

1,3-Dimethyl-5-(2-methylphenoxy)benzene
(Target Ether)

24-48 h
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Figure 1: Reaction scheme for the Modified Ullmann coupling of o-cresol and 3,5-

dimethylbromobenzene.
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Scale: 1.0 kg Input (Basis: 1-Bromo-3,5-dimethylbenzene)

Reagents & Materials Table
Reagent

MW ( g/mol
)

Equiv. Mass (g) Moles Role

1-Bromo-3,5-

dimethylbenz

ene

185.06 1.00 1000 g 5.40 Electrophile

o-Cresol 108.14 1.20 701 g 6.48 Nucleophile

Copper(I)

Iodide (CuI)
190.45 0.10 103 g 0.54 Catalyst

Picolinic Acid 123.11 0.20 133 g 1.08 Ligand

Potassium

Phosphate (

)

212.27 2.00 2292 g 10.8 Base

DMSO

(Anhydrous)
- - 5.0 L - Solvent

Step-by-Step Procedure
Phase 1: Reactor Setup & Charging

Vessel Preparation: Equip a 10-L jacketed glass reactor with a mechanical overhead stirrer

(high torque), a reflux condenser, an internal temperature probe, and an inert gas

(Argon/Nitrogen) inlet.

Inerting: Purge the reactor with Argon for 15 minutes to remove oxygen. Note:

is sensitive to oxidation; an oxygen-free atmosphere is critical for catalytic turnover.

Solvent Charging: Charge 4.0 L of anhydrous DMSO. Start stirring at 150 RPM.

Reagent Addition:
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Add Picolinic Acid (133 g) and CuI (103 g). Stir for 20 minutes at ambient temperature to

form the active Cu-ligand complex (often a blue/green solution).

Add o-Cresol (701 g).

Add 1-Bromo-3,5-dimethylbenzene (1000 g).

Add

(2292 g) via a powder funnel. Caution: Exothermic solvation may occur. Rinse the funnel
with the remaining 1.0 L of DMSO.

Phase 2: Reaction
Heating: Ramp the jacket temperature to bring the internal temperature to

.

Monitoring: Stir vigorously (300-400 RPM). The reaction is heterogeneous (solid base).

Efficient mixing is required to maintain the solid-liquid interface.

IPC (In-Process Control): Sample at 24 hours. Analyze by HPLC or GC.

Target: < 2% remaining Aryl Bromide.

Typical Duration: 24–48 hours. If conversion stalls, add 2% additional CuI/Ligand.

Phase 3: Workup
Cooling: Cool the reactor to

.

Quenching: Slowly add 5.0 L of water to the reactor. Note: The reaction mixture will

precipitate salts and the product may oil out.

Extraction: Add 4.0 L of Ethyl Acetate (or Toluene). Stir for 30 minutes. Allow phases to

separate.

Aqueous Wash: Drain the lower aqueous layer (containing DMSO and salts).
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Caustic Wash: Wash the organic layer with 2.0 L of 1M NaOH.

Purpose: This step converts unreacted o-cresol (phenol) into water-soluble sodium

cresolate, removing it from the product.

Final Wash: Wash organic layer with 2.0 L of saturated brine.

Drying: Dry the organic phase over anhydrous Magnesium Sulfate (

), filter, and concentrate under reduced pressure (Rotovap) to obtain the Crude Oil.

Purification (Distillation)
The crude product is a high-boiling oil. Fractional vacuum distillation is the preferred purification

method.

Equipment: Short-path distillation head or wiped-film evaporator.

Vacuum: < 1.0 mbar (High Vacuum).

Fractions:

Foreshots: Residual solvent/trace cresol.

Main Cut:1,3-Dimethyl-5-(2-methylphenoxy)benzene.[1] (Expect bp >

at 0.5 mbar).

Yield Target: 850–950 g (75–85% Yield).

Appearance: Colorless to pale yellow viscous oil (may crystallize upon prolonged standing if

purity is high).

Process Workflow Diagram
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Figure 2: Unit operation workflow for the synthesis and purification.
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Quality Control & Troubleshooting
Parameter Specification Method Troubleshooting

Appearance
Colorless/Pale Yellow

Oil
Visual

Dark color indicates

oxidation or residual

Cu. Distill again.

Assay > 98.0% GC-FID / HPLC

If <98%, check for

homocoupling (biaryl)

impurities.

Residual Cresol < 0.5% GC-FID
If high, repeat 1M

NaOH wash.

Water Content < 0.1% Karl Fischer

Dry longer over

MgSO4 or azeotrope

with toluene.

Self-Validating Logic:

The Caustic Wash: The use of excess o-cresol drives the reaction to completion but leaves a

difficult impurity. The 1M NaOH wash chemically validates the purification by selectively

ionizing the phenol, making it water-soluble, while the neutral ether product remains in the

organic phase.

Ligand Choice: Picolinic acid is essential. Without it, the coupling of the ortho-substituted

cresol will likely stall at <50% conversion due to steric hindrance at the copper center.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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